(7-chloro-1-methyl-3,4-dihydro-2H-1,5-benzodiazepin-5-yl)-(1-phenyltriazol-4-yl)methanone

• IUPAC Name: (7-chloro-1-methyl-3,4-dihydro-2H-1,5-benzodiazepin-5-yl)-(1-phenyltriazol-4-yl)methanone
• InChI: InChI=1S/C19H18ClN5O/c1-23-10-5-11-24(18-12-14(20)8-9-17(18)23)19(26)16-13-25(22-21-16)15-6-3-2-4-7-15/h2-4,6-9,12-13H,5,10-11H2,1H3
• InChI Key: CGEURVDAGOBBGI-UHFFFAOYSA-N
• Canonical SMILES: CN1CCCN(C2=C1C=CC(=C2)Cl)C(=O)C3=CN(N=N3)C4=CC=CC=C4
• Molecular Formula: C19H18ClN5O
• Molecular Weight: 367.8 g/mol

Description

(7-chloro-1-methyl-3,4-dihydro-2H-1,5-benzodiazepin-5-yl)-(1-phenyltriazol-4-yl)methanone is a complex organic compound that belongs to the class of benzodiazepines and triazoles

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (7-chloro-1-methyl-3,4-dihydro-2H-1,5-benzodiazepin-5-yl)-(1-phenyltriazol-4-yl)methanone typically involves multi-step organic reactions The initial step often includes the formation of the benzodiazepine core through a cyclization reaction involving a suitable precursor

Industrial Production Methods

Industrial production of this compound may involve optimization of the synthetic route to enhance yield and purity. This includes the use of high-throughput screening methods to identify the most efficient catalysts and reaction conditions. Additionally, continuous flow chemistry techniques may be employed to scale up the production process while maintaining control over reaction parameters.

Chemical Reactions Analysis

Types of Reactions

(7-chloro-1-methyl-3,4-dihydro-2H-1,5-benzodiazepin-5-yl)-(1-phenyltriazol-4-yl)methanone undergoes various chemical reactions, including:

Oxidation: This reaction can be carried out using oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: Reduction reactions may involve the use of reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: Nucleophilic substitution reactions can occur at the chloro group, where nucleophiles such as amines or thiols replace the chlorine atom.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Ammonia or primary amines in a polar aprotic solvent.

Major Products

Oxidation: Formation of carboxylic acids or ketones.

Reduction: Formation of alcohols or amines.

Substitution: Formation of substituted benzodiazepines with various functional groups.

Scientific Research Applications

Chemistry

In chemistry, this compound is used as a building block for the synthesis of more complex molecules. Its unique structure allows for the exploration of new chemical reactions and mechanisms.

Biology

In biological research, (7-chloro-1-methyl-3,4-dihydro-2H-1,5-benzodiazepin-5-yl)-(1-phenyltriazol-4-yl)methanone is studied for its potential as a ligand in receptor binding studies. It helps in understanding the interaction between small molecules and biological macromolecules.

Medicine

Medically, this compound is investigated for its potential therapeutic effects, particularly in the treatment of neurological disorders. Its benzodiazepine core suggests possible applications as an anxiolytic or anticonvulsant agent.

Industry

In the industrial sector, this compound is used in the development of new materials with specific properties, such as enhanced stability or reactivity.

Mechanism of Action

The mechanism of action of (7-chloro-1-methyl-3,4-dihydro-2H-1,5-benzodiazepin-5-yl)-(1-phenyltriazol-4-yl)methanone involves its interaction with specific molecular targets, such as gamma-aminobutyric acid (GABA) receptors in the central nervous system. By binding to these receptors, the compound enhances the inhibitory effects of GABA, leading to a calming effect on neuronal activity. This mechanism is similar to other benzodiazepines, which are known for their sedative and anxiolytic properties .

Comparison with Similar Compounds

Similar Compounds

Diazepam: Another benzodiazepine with similar anxiolytic properties.

Alprazolam: Known for its use in treating anxiety and panic disorders.

Clonazepam: Used as an anticonvulsant and for panic disorder treatment.

Uniqueness

(7-chloro-1-methyl-3,4-dihydro-2H-1,5-benzodiazepin-5-yl)-(1-phenyltriazol-4-yl)methanone is unique due to the presence of the triazole moiety, which may confer additional pharmacological properties not seen in other benzodiazepines. This structural feature allows for potential interactions with different molecular targets, expanding its range of applications in medicinal chemistry.